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Compound of Interest

Compound Name: m-PEG5-Br

Cat. No.: B609269 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of m-PEG5-Br, a common PEG-based PROTAC linker.

Adherence to these procedures is essential for ensuring personnel safety and maintaining

experimental integrity.

Researchers and drug development professionals require clear, actionable guidance to

manage the risks associated with specialized chemical reagents. This guide synthesizes critical

safety data and operational best practices into a user-friendly format, empowering your team to

work safely and efficiently.

Essential Safety and Handling Information
Proper handling of m-PEG5-Br begins with a thorough understanding of its properties and the

necessary precautions. The following table summarizes key safety and logistical data.
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Parameter Information Source

Chemical Name m-PEG5-bromide BroadPharm[1]

CAS Number 854601-80-2
MedchemExpress,

BroadPharm[1][2]

Molecular Formula C11H23BrO5 BroadPharm[1]

Molecular Weight 315.2 BroadPharm[1]

Purity ≥98% BroadPharm[1]

Storage -20°C BroadPharm[1]

Shipping Ambient Temperature BroadPharm[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is mandatory for all personnel handling m-PEG5-Br. The

following equipment must be worn at all times within the designated handling areas.
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PPE Category Item
Standard/Specificat
ion

Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or Neoprene,

powder-free

Prevents dermal

exposure to the

chemical.[3]

Eye Protection
Safety goggles with

side shields
ANSI Z87.1 compliant

Protects eyes from

splashes and

aerosols.[4]

Body Protection Laboratory coat

Nomex® or equivalent

flame-resistant

material with buttoned

front

Protects skin and

clothing from

contamination.[4]

Respiratory Protection
Use in a chemical

fume hood
N/A

Engineering control to

prevent inhalation of

any potential vapors

or aerosols.[5]

Foot Protection
Closed-toe, closed-

heel shoes
N/A

Protects feet from

spills and falling

objects.[4]

Operational Protocol: From Receipt to Disposal
A systematic workflow is critical for minimizing risk. The following diagram and procedural steps

outline the complete handling process for m-PEG5-Br.
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Workflow for Handling m-PEG5-Br

1. Receiving and Inspection

2. Storage
(-20°C)

3. Preparation for Use
(Equilibration to Room Temp)

4. Weighing and Dispensing
(In Chemical Fume Hood)

5. Experimental Use
(In Reaction Vessel)

6. Decontamination of Work Area

7. Waste Disposal
(Segregated Chemical Waste)

8. Doffing PPE

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of m-PEG5-Br.
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Experimental Protocol: Step-by-Step Handling Procedure

Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the product name, CAS number, and quantity match the order.

Don appropriate PPE (gloves and safety glasses) before opening the secondary container.

Storage:

Immediately transfer the sealed container to a designated freezer for storage at -20°C.[1]

Ensure the storage location is clearly labeled and access is restricted to authorized

personnel.

Preparation for Use:

Before use, remove the container from the freezer and allow it to equilibrate to room

temperature in a desiccator to prevent condensation.

Weighing and Dispensing:

All weighing and dispensing procedures must be conducted within a certified chemical

fume hood to minimize inhalation exposure.[5]

Wear full PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Use dedicated spatulas and weighing paper. Clean all equipment thoroughly after use.

Experimental Use:

When adding m-PEG5-Br to a reaction, do so slowly and carefully to avoid splashing.

Ensure the reaction vessel is properly secured and ventilated within the fume hood.

Decontamination:
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After handling, decontaminate the work surface, balance, and any equipment used with an

appropriate solvent (e.g., 70% ethanol), followed by a thorough wipe-down.

Waste Disposal:

Dispose of all contaminated materials, including empty containers, weighing paper, gloves,

and pipette tips, in a clearly labeled and sealed hazardous chemical waste container.

Follow all institutional and local regulations for chemical waste disposal.

Doffing PPE:

Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by

the lab coat, and finally eye protection.

Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures
In the event of an exposure or spill, follow these immediate actions:
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing.

Seek medical attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[5]

Ingestion

Do not induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[5]

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material

(e.g., sand or vermiculite) and collect it in a

sealed container for disposal. Ventilate the area

and wash the spill site after material pickup is

complete.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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